Cas no 99672-50-1 ( )

• Product Name: &nbsp
• CAS No: 99672-50-1
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 875895
• PubChem ID: 45089474
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid,5-amino-,2-(dimethylamino)ethylester(9CI)
• 2-(dimethylamino)ethyl 4-amino-1H-imidazole-5-carboxylate
• DTXSID10666479
• 99672-50-1
•  

• Inchi： 1S/C8H14N4O2/c1-12(2)3-4-14-8(13)6-7(9)11-5-10-6/h5H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： LKMHATDAXOSGRE-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N=CN1)=O)CCN(C)C

Computed Properties

• Exact Mass: 198.112
• Monoisotopic Mass: 198.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2
• XLogP3: 0.5